N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide
• InChI: InChI=1S/C13H15N3O/c1-10-5-11(2)7-12(6-10)15-13(17)8-16-4-3-14-9-16/h3-7,9H,8H2,1-2H3,(H,15,17)
• InChI Key: UEZYMJVIRYHNLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=CN=C2)C
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide, also known as DMIA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMIA is a member of the imidazole class of compounds and has been shown to possess various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has been shown to increase GABA levels in the brain, leading to the suppression of neuronal activity and the resulting anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has been shown to possess various biochemical and physiological effects. It has been reported to increase GABA levels in the brain, leading to the suppression of neuronal activity. N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has also been shown to possess antioxidant activity, which may contribute to its anticancer properties. Additionally, N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has been reported to exhibit anti-inflammatory effects, suggesting its potential use in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized with high purity. Additionally, N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has been extensively studied, and its mechanism of action is well understood, making it a useful tool for investigating the GABAergic system. However, N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has some limitations for lab experiments. It has low water solubility, which may limit its use in certain assays. Additionally, N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has not been extensively studied in vivo, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide research. One area of interest is the development of more water-soluble derivatives of N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide, which may increase its usefulness in certain assays. Additionally, more in vivo studies are needed to fully understand the potential therapeutic applications of N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide. Another area of interest is the investigation of N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide as a potential treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, which are characterized by the loss of GABAergic neurons. Overall, N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has significant potential for therapeutic applications, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethylphenylhydrazine with ethyl chloroacetate, followed by cyclization with potassium carbonate. This method has been reported to yield N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide with a purity of over 98%.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, antinociceptive, and anxiolytic properties, making it a promising candidate for the treatment of epilepsy, pain, and anxiety disorders. N-(3,5-dimethylphenyl)-2-imidazol-1-ylacetamide has also been reported to exhibit anticancer activity, suggesting its potential use in cancer therapy.